(3-Methylbutan-2-YL)[2-(pyridin-2-YL)ethyl]amine

Specification

• Molecular Formula: C12H20N2
• Molecular Weight: 192.30 g/mol
• IUPAC Name: 3-methyl-N-(2-pyridin-2-ylethyl)butan-2-amine
• Standard InChI: InChI=1S/C12H20N2/c1-10(2)11(3)13-9-7-12-6-4-5-8-14-12/h4-6,8,10-11,13H,7,9H2,1-3H3
• Standard InChI Key: BFEONFWFQFNEEH-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(C)NCCC1=CC=CC=N1

Introduction

(3-Methylbutan-2-YL)[2-(pyridin-2-YL)ethyl]amine is an organic compound characterized by its unique structural features, including a branched alkyl chain and a pyridine ring. This compound has garnered significant interest in various scientific fields due to its potential applications in chemistry, biology, and medicine. The molecular formula of this compound is C₁₂H₂₀N₂, and its molecular weight is approximately 192.30 g/mol.

Synthesis Methods

The synthesis of (3-Methylbutan-2-YL)[2-(pyridin-2-YL)ethyl]amine typically involves the reaction of 3-methylbutan-2-amine with 1-(pyridin-2-yl)ethanone. This reaction is generally carried out under controlled conditions, often in the presence of a solvent and a catalyst to enhance the yield of the desired product.

Chemical Reactivity

The chemical reactivity of (3-Methylbutan-2-YL)[2-(pyridin-2-YL)ethyl]amine can be explored through various synthetic pathways. Typical reactions include alkylation, acylation, and oxidation, which are often facilitated under specific conditions involving solvents and catalysts.

Biological Activity and Potential Applications

Research into the biological activity of (3-Methylbutan-2-YL)[2-(pyridin-2-YL)ethyl]amine suggests that it may interact with specific receptors or enzymes, potentially modulating their activity. Such interactions could lead to various biological effects, making it a candidate for exploration in pharmacological applications.

Comparison with Similar Compounds

Several compounds share structural similarities with (3-Methylbutan-2-YL)[2-(pyridin-2-YL)ethyl]amine, including:

Compound Name	Structural Features	Unique Aspects
(3-Methylbutan-2-YL)[1-(pyridin-3-YL)ethyl]amine	Similar branched alkyl chain but different pyridine substitution	Potential neuroprotective effects
Propan-2-YL[1-(pyridin-3-YL)ethyl]amine	Different alkyl chain length and substitution pattern	Known for anti-inflammatory properties
Butan-2-YL[1-(pyridin-3-YL)ethyl]amine	Variation in the alkyl chain structure	Exhibits significant antimicrobial activity

The uniqueness of (3-Methylbutan-2-YL)[2-(pyridin-2-YL)ethyl]amine lies in its specific combination of branched alkyl groups and the positioning of the pyridine ring, which may influence its biological activity differently compared to these similar compounds.

Future Research Directions

Further research is warranted to explore the full potential of (3-Methylbutan-2-YL)[2-(pyridin-2-YL)ethyl]amine in medicinal chemistry and pharmacology. Detailed analyses such as NMR, IR, and mass spectrometry would provide insights into its structural characteristics and purity levels. Interaction studies are crucial for understanding how this compound interacts with biological systems, which could lead to the development of novel therapeutic applications.